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Application Notes

The Water Accounting Model 2-layers (WAM2layers) is a powerful open-source tool written in
Python used for tracking the atmospheric moisture transport.[1][2][3] It can determine the origin
of precipitation through backward tracking or the destination of evaporated moisture via forward
tracking.[1][3][4] This document provides detailed protocols for configuring and executing a
backward tracking experiment with WAM2layers, designed for researchers and scientists in
atmospheric science, hydrology, and related fields.

A backward tracking analysis with WAM2layers identifies the source regions of evaporation for
a given precipitation event or for the total precipitation in a specific area over a certain period.
[4] The model operates by solving a prognostic equation for tagged moisture in gridded
atmospheric datasets, such as reanalysis data or climate model output.[2] The core of the
model is driven by a configuration file in YAML format, which allows for reproducible and
transparent experimental setups.[4][5]

Experimental Protocols
Installation

To begin, a working Python environment is required. WAM2layers can be installed using pip,
and it is highly recommended to use a virtual environment to manage dependencies.[6]

Protocol for Installation:
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e Prerequisites: Ensure you have a command-line interface and a Python environment with pip
installed. For Windows users, WSL or PowerShell can be used.[6] If Python is not installed, it

is recommended to install it via conda.[6]
o Create a Virtual Environment (Recommended):
 Install WAM2layers:

For visualization capabilities, install with the [viz] extra:

Data Preparation

A WAM2layers experiment requires meteorological data, typically from reanalysis datasets like
ERAS. The necessary data includes variables such as precipitation, evaporation, and moisture
fluxes at various vertical levels. [5] Protocol for Data Preparation:

o Define a Case Study: Identify the region of interest (the "tagging region" where precipitation
occurs) and the time period for the analysis. [5]2. Acquire Meteorological Data: Download the
required atmospheric data for your chosen period and spatial domain. The WAM2layers
documentation provides guidance on the specific variables needed.

o Data Preprocessing: The raw data needs to be preprocessed to a format that WAM2layers
can ingest. This involves ensuring the data is properly structured and all necessary variables
are present. The model includes preprocessing scripts to facilitate this step. [5]

Configuration

The experiment is controlled by a YAML configuration file. [4][5]This file specifies the tracking
direction, date range, data paths, and other parameters. An example configuration file can be
found on the WAM2layers GitHub repository. [5] Protocol for Configuration:

» Create a Configuration File: Create a new file named config.yaml.
e Specify General Settings:
o log_level: Set the verbosity of the output messages (e.g., INFO, DEBUG).

o preprocess_path: Path to the preprocessed input data.
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o output_path: Directory where the output files will be saved.

Define the Tracking Period:
o track_start_date: The beginning of the tracking period.

o track_end_date: The end of the tracking period.

Set Tracking Direction:

o direction: For a backward tracking experiment, set this to backward.

Specify the Tagging Region:

o Define the geographical boundaries of the area where precipitation is being tracked from.

Configure Preprocessing and Tracking Settings:

o Adjust parameters related to the model's numerical scheme and output frequency as
needed. [4]

Data Presentation

The following table summarizes the key parameters in the config.yaml file for a backward
tracking experiment.
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Parameter Type Description Example Value
log_level string Verbosity of logging INFO
] Path to preprocessed /path/to/preprocessed
preprocess_path string
data _data
] Path to save output
output_path string /path/to/output

files

) Start date of tracking
track_start date string 2023-01-01
(YYYY-MM-DD)

] End date of tracking
track_end_date string 2023-01-31
(YYYY-MM-DD)

direction string Tracking direction backward

] { "latitude_min": 30,
Geographical ]
) ) o ) "latitude_max": 40,
tagging_region dictionary boundaries of the ) ]
] ) "longitude_min": -10,
source/sink region )
"longitude_max™: 0}

) Frequency of writing
output_frequency integer )
output in days

Mandatory Visualization
WAM2layers Backward Tracking Workflow

The following diagram illustrates the general workflow for setting up and running a WAM2layers
backward tracking experiment.
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Caption: A high-level overview of the WAM2layers backward tracking experimental workflow.
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Logic of Backward Moisture Tracking

This diagram illustrates the conceptual logic of the backward tracking process in WAM2layers.
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Caption: Conceptual flow of a WAM2layers backward tracking simulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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